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Compound of Interest

Compound Name: (2,3-Dichloro-benzyl)-ethyl-amine

CAS No.: 893586-26-0

Cat. No.: B2405578

Get Quote

Technical Abstract & Rationale
(2,3-Dichloro-benzyl)-ethyl-amine (CAS 893586-26-0), also known as

-(2,3-dichlorobenzyl)ethanamine, is a secondary amine intermediate frequently utilized in the
synthesis of bioactive heterocyclic compounds, including quinazolinones and pharmaceutical
impurities associated with aripiprazole and other dichlorophenyl-containing drugs.[1]

This protocol details the preparation of (2,3-Dichloro-benzyl)-ethyl-amine via reductive

amination. This pathway is selected over direct alkylation of ethylamine with 2,3-dichlorobenzyl

chloride to minimize over-alkylation (formation of tertiary amines) and to utilize the more stable

and readily available 2,3-dichlorobenzaldehyde precursor. The method employs Sodium

Triacetoxyborohydride (STAB) or Sodium Borohydride (

) as the reducing agent, ensuring high chemoselectivity and operational safety in a standard
laboratory setting.
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Retrosynthetic Analysis
The target molecule consists of a 2,3-dichlorobenzyl core linked to an ethyl group via a

secondary amine. The most efficient disconnection is at the C-N bond between the benzylic

carbon and the nitrogen, suggesting a reductive amination between 2,3-dichlorobenzaldehyde

and ethylamine.

Reaction Scheme
The synthesis proceeds in two equilibrium-driven stages followed by an irreversible reduction:

Imine Formation: Condensation of 2,3-dichlorobenzaldehyde with ethylamine to form the

corresponding hemiaminal, which dehydrates to the imine (Schiff base).

Reduction: In situ reduction of the imine by a hydride source to yield the secondary amine.

Key Considerations:

Stoichiometry: A slight excess of ethylamine is used to drive imine formation.

Reducing Agent: Sodium triacetoxyborohydride (

) is preferred for its mildness, allowing the reductive amination of aldehydes in the presence
of acid-sensitive groups, though Sodium Borohydride (

) is a cost-effective alternative for this specific robust substrate.

Solvent System: 1,2-Dichloroethane (DCE) or Methanol (MeOH). MeOH is chosen here for

compatibility with

.

Detailed Protocol: Reductive Amination
Materials & Reagents[2]
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Reagent CAS No. MW ( g/mol ) Equiv. Role

2,3-

Dichlorobenzalde

hyde

2411-36-1 175.01 1.0 Electrophile

Ethylamine (2.0

M in THF)
75-04-7 45.08 1.2 Nucleophile

Sodium

Borohydride
16940-66-2 37.83 1.5 Reducing Agent

Methanol

(Anhydrous)
67-56-1 - Solvent Solvent

Magnesium

Sulfate
7487-88-9 120.37 - Drying Agent

Step-by-Step Methodology
Phase 1: Imine Formation

Setup: In a clean, dry 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve

2,3-dichlorobenzaldehyde (10.0 mmol, 1.75 g) in anhydrous Methanol (30 mL).

Addition: Cool the solution to 0°C using an ice bath. Dropwise add Ethylamine (2.0 M

solution in THF, 12.0 mmol, 6.0 mL) over 5 minutes.

Equilibration: Remove the ice bath and allow the mixture to stir at room temperature (20-

25°C) for 2 hours. Note: The solution may turn slightly yellow, indicating imine formation.

Phase 2: Reduction 4. Cooling: Return the reaction flask to the ice bath (0°C). 5. Hydride

Addition: Add Sodium Borohydride (

) (15.0 mmol, 0.57 g) portion-wise over 15 minutes. Caution: Gas evolution (

) will occur. Ensure proper venting in a fume hood. 6. Completion: Allow the reaction to warm to
room temperature and stir for an additional 2 hours. Monitor reaction progress via TLC
(System: 5% MeOH in DCM) or LC-MS to confirm consumption of the aldehyde.
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Phase 3: Work-up & Purification[2] 7. Quenching: Carefully quench the reaction by adding

(10 mL) followed by saturated aqueous

(20 mL). 8. Extraction: Evaporate the bulk of the methanol under reduced pressure. Extract the
aqueous residue with Dichloromethane (DCM) (

mL). 9. Washing: Combine the organic layers and wash with brine (20 mL). 10. Drying: Dry the
organic phase over anhydrous

, filter, and concentrate in vacuo to yield the crude oil. 11. Purification (Optional): If high purity is
required, convert the free base to the hydrochloride salt by adding 1M HCl in ether, or purify via
flash column chromatography (

, eluent: DCM/MeOH 95:5).

Workflow Visualization
The following diagram illustrates the logical flow and critical decision points in the synthesis

process.
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Figure 1: Process flow diagram for the reductive amination of 2,3-dichlorobenzaldehyde.
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Safety & Handling Protocol
Critical Hazards:

Ethylamine: Extremely flammable and corrosive. Handle strictly in a fume hood.

Sodium Borohydride: Reacts with water/acids to release flammable hydrogen gas. Keep

away from ignition sources.

2,3-Dichlorobenzaldehyde: Causes skin and eye irritation.

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles.

Hand Protection: Nitrile gloves (double gloving recommended for handling the aldehyde).

Respiratory: Work in a certified chemical fume hood.

Waste Disposal:

Aqueous waste containing boron residues should be labeled separately.

Halogenated organic waste (DCM extracts) must be segregated from non-halogenated

solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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